Cas no 2228402-11-5 (2-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole)

• Product Name: 2-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole
• CAS No: 2228402-11-5
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 5897138
• PubChem ID: 57195783
• Update Time: 2025-10-29

2-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole
• EN300-1750713
• 2228402-11-5
• SCHEMBL8449402

• Inchi： 1S/C7H7NS/c1-3-4-7-5-8-6(2)9-7/h1,5H,4H2,2H3
• InChI Key： HANWNYSLOQIYCW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1CC#C

Computed Properties

• Exact Mass: 137.02992040g/mol
• Monoisotopic Mass: 137.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole

2-Methyl-5-(Prop-2-Yn-1-Yl)-1,3-Thiazole: A Comprehensive Overview

2-Methyl-5-(prop-2-yn-1-yl)-1,3-thiazole (CAS No. 2228402-11-5) is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, which is a five-membered ring consisting of sulfur and nitrogen atoms. The presence of a methyl group at position 2 and a propargyl group at position 5 introduces interesting electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 2-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole involves a combination of nucleophilic aromatic substitution and alkyne chemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. This has been highlighted in several studies published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications*.

One of the most promising applications of this compound is in drug discovery. The thiazole ring is known for its ability to act as a bioisostere, mimicking the pharmacophoric properties of other heterocycles while offering improved pharmacokinetic profiles. Researchers have explored its potential as a scaffold for designing inhibitors of kinase enzymes, which are critical targets in oncology. For instance, studies conducted at the University of California have demonstrated that 2-methyl-5-(propargyl)-1,3-thiazole derivatives exhibit potent inhibitory activity against protein kinase A (PKA), a key regulator of cellular signaling pathways.

In addition to its role in therapeutic development, 2-methyl-5-(propargyl)-1,3-thiazole has found applications in materials science. Its ability to undergo click chemistry reactions has made it an ideal candidate for constructing covalent organic frameworks (COFs). These frameworks are highly porous materials with potential uses in gas storage, catalysis, and sensing technologies. A recent study published in *Nature Chemistry* reported the successful synthesis of a COF using this compound as a building block, showcasing its versatility in material design.

The electronic properties of 2-methyl-5-(propargyl)-1,3-thiazole also make it suitable for optoelectronic applications. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers at Stanford University have investigated its use as an interlayer material in OLEDs, where it significantly enhances device efficiency by facilitating electron injection.

From an environmental standpoint, the synthesis and application of 2-methyl-5-(propargyl)-1,3-thiazole align with green chemistry principles. Its use as a building block reduces the need for hazardous reagents and promotes atom economy in chemical processes. Furthermore, its application in energy-efficient materials contributes to sustainable technologies that minimize environmental impact.

In conclusion, 2-methyl-5-(propargyl)-1,3-thiazole (CAS No. 2228402-11-5) is a multifaceted compound with significant potential across various domains. Its unique structure enables diverse applications in drug discovery, materials science, and optoelectronics. As research continues to uncover new functionalities and synthesis methods for this compound, it is poised to play an increasingly important role in advancing modern science and technology.